3-Chloro-5-cyclopropoxy-4-nitropyridine

• Molecular Formula: C8H7ClN2O3
• Molecular Weight: 214.60 g/mol
• IUPAC Name: 3-chloro-5-cyclopropyloxy-4-nitropyridine
• InChI: InChI=1S/C8H7ClN2O3/c9-6-3-10-4-7(8(6)11(12)13)14-5-1-2-5/h3-5H,1-2H2
• InChI Key: JTKRSNFAFVPFLU-UHFFFAOYSA-N
• Canonical SMILES: C1CC1OC2=CN=CC(=C2[N+](=O)[O-])Cl

Description

3-Chloro-5-cyclopropoxy-4-nitropyridine is a nitropyridine derivative characterized by a nitro group at position 4, a chlorine atom at position 3, and a cyclopropoxy substituent at position 3.

Preparation Methods

The preparation of 3-Chloro-5-cyclopropoxy-4-nitropyridine involves several synthetic routes. One common method is the nitration of pyridine derivatives. For instance, the reaction of pyridine with dinitrogen pentoxide in an organic solvent can yield nitropyridine derivatives . Another method involves the reaction of pyridine with nitric acid in trifluoroacetic anhydride, which gives the corresponding nitropyridines in varying yields . Industrial production methods often involve similar nitration reactions, optimized for higher yields and purity.

Chemical Reactions Analysis

3-Chloro-5-cyclopropoxy-4-nitropyridine undergoes various chemical reactions, including:

Oxidation: The nitro group can be reduced to an amino group under specific conditions.

Reduction: The compound can be reduced using reagents like hydrogen gas in the presence of a catalyst.

Substitution: The chlorine atom can be substituted with other nucleophiles, such as amines or thiols, under appropriate conditions.

Common reagents used in these reactions include hydrogen gas, catalysts like palladium, and nucleophiles like amines and thiols. The major products formed depend on the specific reaction conditions and reagents used.

Scientific Research Applications

3-Chloro-5-cyclopropoxy-4-nitropyridine has several scientific research applications:

Chemistry: It is used as an intermediate in the synthesis of more complex organic molecules.

Biology: The compound can be used in studies involving enzyme inhibition and protein binding.

Industry: The compound is used in the development of agrochemicals and other industrial chemicals

Mechanism of Action

The mechanism of action of 3-Chloro-5-cyclopropoxy-4-nitropyridine involves its interaction with specific molecular targets. The nitro group can participate in redox reactions, while the chlorine atom can undergo substitution reactions. These interactions can affect various biochemical pathways, depending on the specific application and target .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

The following nitropyridine derivatives share functional group similarities with 3-Chloro-5-cyclopropoxy-4-nitropyridine, enabling comparative analysis of their properties and reactivities:

Structural and Functional Group Analysis

Compound Name	Substituents (Positions)	Molecular Formula	Molecular Weight (g/mol)	Key Properties/Applications
3-Chloro-5-cyclopropoxy-4-nitropyridine	Cl (3), NO₂ (4), cyclopropoxy (5)	C₈H₆ClN₂O₃	228.6	Potential intermediate in drug synthesis; high steric hindrance due to cyclopropoxy group
2-Chloro-5-nitropyridine	Cl (2), NO₂ (5)	C₅H₃ClN₂O₂	173.55	Used in cross-coupling reactions; moderate toxicity (irritant)
3-Chloro-5-Nitropyridine-4-amine	Cl (3), NO₂ (5), NH₂ (4)	C₅H₄ClN₃O₂	173.56	Amine group enhances nucleophilic reactivity; precursor for heterocyclic synthesis
4-Hydroxy-3-nitropyridine	OH (4), NO₂ (3)	C₅H₄N₂O₃	140.10	Polar due to hydroxyl group; limited thermal stability

Reactivity and Stability

• Electrophilic Reactivity: The nitro group in 3-Chloro-5-cyclopropoxy-4-nitropyridine deactivates the pyridine ring, reducing electrophilic substitution compared to non-nitrated analogs. However, the chlorine atom at position 3 facilitates nucleophilic aromatic substitution (e.g., Suzuki couplings), similar to 2-Chloro-5-nitropyridine .
• Steric Effects : The cyclopropoxy group introduces significant steric hindrance, distinguishing it from smaller substituents (e.g., hydroxyl in 4-Hydroxy-3-nitropyridine ). This may limit its utility in reactions requiring planar transition states.
• Thermal Stability : Nitropyridines generally exhibit moderate stability, but the cyclopropoxy group’s strain could lower thermal tolerance compared to 3-Chloro-5-Nitropyridine-4-amine, which lacks bulky substituents .